2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochloride
Overview
Description
2-Chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochloride, also known as 5-chloro-6-methylpyridin-2-yl acetamide hydrochloride, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a melting point of 129-131°C and a molecular weight of 285.8 g/mol. The compound is soluble in water, methanol, and ethanol, and is used in the synthesis of a variety of other compounds.
Scientific Research Applications
2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide hydrochloride is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of novel compounds with potential therapeutic applications. It has also been used as a ligand in coordination chemistry and as a catalyst in organic reactions. Additionally, it has been used as a substrate in enzymatic reactions and as a model compound in studies of enzyme kinetics and mechanisms.
Mechanism of Action
The mechanism of action of 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide hydrochloride is not well understood. However, it is believed that the compound acts as a weak base, which can interact with a variety of other molecules. This interaction can lead to a variety of chemical reactions, depending on the nature of the molecules being reacted with.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide hydrochloride are not well understood. However, studies have shown that the compound can interact with a variety of enzymes, leading to changes in their activity. Additionally, the compound has been shown to inhibit the growth of certain bacteria, suggesting that it may have antibacterial properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide hydrochloride in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. Additionally, the compound is relatively stable and can be stored for long periods of time. The main limitation of the compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential future applications of 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide hydrochloride are numerous. One potential application is in the development of novel drugs and therapeutics. Additionally, the compound could be used as a ligand in coordination chemistry, or as a catalyst in organic reactions. Finally, the compound could be used as a substrate in enzymatic reactions, or as a model compound in studies of enzyme kinetics and mechanisms.
Synthesis Methods
The synthesis of 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide hydrochloride can be achieved through a multi-step process. The first step involves the reaction of 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide with anhydrous hydrogen chloride in a 1:1 molar ratio. This reaction produces the desired product, 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochlorideethylpyridin-2-yl acetamide hydrochloride. The reaction is typically performed in a sealed vessel at room temperature. The reaction is complete when the reaction mixture has cooled to room temperature and the desired product has been isolated.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochloride involves the reaction of 2-chloroacetyl chloride with 5-chloro-6-methylpyridin-2-amine followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-chloroacetyl chloride", "5-chloro-6-methylpyridin-2-amine", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 2-chloroacetyl chloride is added dropwise to a solution of 5-chloro-6-methylpyridin-2-amine in dry dichloromethane at 0-5°C.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours and then quenched with ice-cold water.", "Step 3: The resulting mixture is extracted with dichloromethane and the organic layer is washed with water and dried over anhydrous sodium sulfate.", "Step 4: The solvent is removed under reduced pressure to obtain 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide as a yellow solid.", "Step 5: The yellow solid is dissolved in a mixture of water and hydrochloric acid and stirred at room temperature for 2 hours.", "Step 6: The resulting mixture is filtered and the solid is washed with water and dried to obtain 2-chloro-N-(5-chloro-6-methylpyridin-2-yl)acetamide hydrochloride as a white solid." ] } | |
CAS RN |
2703779-77-3 |
Molecular Formula |
C8H9Cl3N2O |
Molecular Weight |
255.5 |
Purity |
95 |
Origin of Product |
United States |
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